Cas no 883648-91-7 (1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)
1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
- 1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)benzimidazol-2-yl]pyrrolidin-2-one
- 2-Pyrrolidinone, 1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-benzimidazol-2-yl]-
-
- Inchi: 1S/C25H22FN3O2/c26-19-10-12-20(13-11-19)29-17-18(16-24(29)30)25-27-22-8-4-5-9-23(22)28(25)14-15-31-21-6-2-1-3-7-21/h1-13,18H,14-17H2
- InChI Key: HHEQEHVMSANJMW-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C=C2)CC(C2N(CCOC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O
1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3243-0185-2μmol |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-5μmol |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-10μmol |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-20μmol |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-1mg |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-2mg |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-3mg |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-4mg |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-5mg |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3243-0185-10mg |
1-(4-fluorophenyl)-4-[1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one |
883648-91-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
Chemical Profile of 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 883648-91-7)
The compound 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, identified by its CAS number 883648-91-7, represents a sophisticated molecular entity within the realm of medicinal chemistry. This heterocyclic derivative exhibits a complex structural framework, integrating multiple pharmacophoric elements that contribute to its potential biological activity. The presence of a benzodiazol-2-ylpyrrolidinone core alongside substituents such as 4-fluorophenyl and 1-(2-phenoxyethyl) imparts unique electronic and steric properties, making it a subject of interest for further exploration in drug discovery.
In recent years, the development of novel psychoactive substances has seen significant advancements in the design of molecules targeting central nervous system (CNS) receptors. The structural motif of 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one aligns with this trend, as it incorporates elements reminiscent of known anxiolytics and neuroactive agents. The fluorine atom at the para position of the phenyl ring is a common substitution pattern that enhances metabolic stability while modulating receptor binding affinity. Moreover, the phenoxyethyl side chain introduces lipophilicity and potential for interaction with specific binding pockets in target proteins.
Recent studies have highlighted the importance of benzodiazol-pyrrolidinone scaffolds in the development of compounds with therapeutic potential. These structures have been explored for their interactions with benzodiazepine receptors, which are involved in anxiety modulation, muscle relaxation, and seizure control. The compound in question (CAS No. 883648-91-7) may exhibit properties that are complementary to those of classical benzodiazepines while offering advantages such as improved selectivity or reduced side effects. This is particularly relevant in the context of developing next-generation anxiolytics that address limitations associated with existing treatments.
The fluorophenyl moiety is another key feature that warrants attention. Fluoro-substituted aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In the case of 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one, the fluorine atom may play a critical role in optimizing interactions with biological targets, potentially leading to enhanced efficacy or selectivity. Comparative studies involving fluorinated analogs have demonstrated that small changes in substitution patterns can significantly alter pharmacokinetic and pharmacodynamic profiles, underscoring the importance of this structural element.
The phenoxyethyl side chain further contributes to the compound's complexity and potential biological activity. This type of substituent is often found in psychoactive compounds due to its ability to modulate receptor binding through steric and electronic effects. The presence of an ethoxy group attached to a phenoxy ring introduces additional lipophilicity, which can influence membrane permeability and metabolic clearance rates. Such features are critical considerations in drug design, as they can impact both the compound's bioavailability and its overall therapeutic profile.
From a synthetic perspective, 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 883648-91-7) presents an intriguing challenge for organic chemists. The synthesis requires careful consideration of reaction pathways to ensure high yield and purity while minimizing unwanted byproducts. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to construct the complex heterocyclic core efficiently. Additionally, protecting group strategies will be essential to manage reactivity at multiple functional sites within the molecule.
In terms of biological evaluation, initial studies on this compound may focus on assessing its interaction with relevant CNS receptors using radioligand binding assays. These experiments can provide insights into its affinity and selectivity compared to known reference compounds. Furthermore, computational modeling techniques such as molecular docking can be utilized to predict binding modes and identify key interactions between the molecule and its target proteins. Such approaches are increasingly integral to modern drug discovery pipelines, enabling rapid screening and optimization of candidate molecules.
The potential therapeutic applications of CAS No. 883648-91-7 are broad and warrant further investigation. Given its structural similarities to established anxiolytics, it may serve as a lead compound for developing new treatments for anxiety disorders without sharing all side effects associated with traditional benzodiazepines. Additionally, its unique pharmacophoric features could make it relevant for exploring other neurological conditions characterized by dysregulation of CNS receptors.
As research progresses, additional derivatives may be synthesized to explore structure/activity relationships further. By systematically modifying substituents such as the fluorophenyl or phenoxyethyl groups, chemists can gain deeper insights into which structural features contribute most significantly to biological activity. This iterative process is central to optimizing lead compounds into viable candidates for clinical development.
The broader implications of this work extend beyond individual compounds like 1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 883648-91-7) within medicinal chemistry research trends toward innovative therapeutics targeting CNS disorders remains significant despite challenges posed by complex molecular architectures.
883648-91-7 (1-(4-fluorophenyl)-4-1-(2-phenoxyethyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)